Cas no 1704090-76-5 (1-2-chloro-6-(trifluoromethyl)phenylcyclopropan-1-amine)

• Product Name: 1-2-chloro-6-(trifluoromethyl)phenylcyclopropan-1-amine
• CAS No: 1704090-76-5
• MF: C₁₀H₉ClF₃N
• MW: 235.633372068405
• CID: 6177481
• PubChem ID: 84797737
• Update Time: 2025-06-09

1-2-chloro-6-(trifluoromethyl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-chloro-6-(trifluoromethyl)phenylcyclopropan-1-amine
• 1-[2-chloro-6-(trifluoromethyl)phenyl]cyclopropan-1-amine
• EN300-1928660
• 1704090-76-5

• Inchi： 1S/C10H9ClF3N/c11-7-3-1-2-6(10(12,13)14)8(7)9(15)4-5-9/h1-3H,4-5,15H2
• InChI Key： JZKSIVLLOYAZMS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1C1(CC1)N

Computed Properties

• Exact Mass: 235.0375615g/mol
• Monoisotopic Mass: 235.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-chloro-6-(trifluoromethyl)phenylcyclopropan-1-amine

Research Brief on 1-2-chloro-6-(trifluoromethyl)phenylcyclopropan-1-amine (CAS: 1704090-76-5): Recent Advances and Applications

The compound 1-2-chloro-6-(trifluoromethyl)phenylcyclopropan-1-amine (CAS: 1704090-76-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development. The trifluoromethyl and cyclopropane moieties in its structure are particularly noteworthy, as they are known to enhance metabolic stability and bioavailability, making this compound a promising candidate for further investigation.

Recent studies have explored the synthetic pathways for 1-2-chloro-6-(trifluoromethyl)phenylcyclopropan-1-amine, with a focus on optimizing yield and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have demonstrated high efficiency in constructing the cyclopropane ring. Additionally, advancements in chiral resolution techniques have enabled the isolation of enantiomerically pure forms of the compound, which is critical for understanding its pharmacological properties. These synthetic innovations are paving the way for scalable production, which is essential for preclinical and clinical studies.

In terms of biological activity, preliminary in vitro and in vivo studies have revealed that 1-2-chloro-6-(trifluoromethyl)phenylcyclopropan-1-amine exhibits potent inhibitory effects on specific enzyme targets, such as monoamine oxidases (MAOs) and cytochrome P450 isoforms. These findings suggest potential applications in neurodegenerative diseases and metabolic disorders. For instance, the compound's ability to modulate dopamine levels in the central nervous system has sparked interest in its use as a therapeutic agent for Parkinson's disease. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its selectivity.

The pharmacokinetic profile of 1-2-chloro-6-(trifluoromethyl)phenylcyclopropan-1-amine has also been a focal point of recent research. Studies indicate that the compound demonstrates favorable absorption and distribution characteristics, with a half-life that supports once-daily dosing in animal models. However, challenges remain in addressing its metabolic clearance, particularly in the context of hepatic first-pass effects. Researchers are exploring prodrug strategies and formulation enhancements to improve its bioavailability and reduce interindividual variability.

Looking ahead, the potential applications of 1-2-chloro-6-(trifluoromethyl)phenylcyclopropan-1-amine extend beyond its current scope. Its structural versatility makes it a valuable scaffold for the development of novel analogs with tailored properties. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical candidates. As the body of evidence grows, this compound is poised to become a cornerstone in the design of next-generation therapeutics for a range of unmet medical needs.